Cas no 84029-56-1 (1,1-(Pentane-1,5-diylbis(oxy))bis(heptadecafluorononene))
84029-56-1 structure
Product Name:1,1-(Pentane-1,5-diylbis(oxy))bis(heptadecafluorononene)
CAS No:84029-56-1
MF:C23H14F34O2
MW:968.301786899567
CID:733004
PubChem ID:44144839
Update Time:2025-04-19
1,1-(Pentane-1,5-diylbis(oxy))bis(heptadecafluorononene) Chemical and Physical Properties
Names and Identifiers
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- 1,1-(Pentane-1,5-diylbis(oxy))bis(heptadecafluorononene)
- 1,1'-[pentane-1,5-diylbis(oxy)]bis[heptadecafluorononene]
- EINECS 281-726-7
- 1,1'-(Pentane-1,5-diylbis(oxy))bis(heptadecafluorononene)
- 84029-56-1
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- Inchi: 1S/C23H14F34O2/c24-6(10(30,31)16(42,43)20(50,51)22(54,55)18(46,47)12(34,35)8(26)27)14(38,39)58-4-2-1-3-5-59-15(40,41)7(25)11(32,33)17(44,45)21(52,53)23(56,57)19(48,49)13(36,37)9(28)29/h6-9H,1-5H2
- InChI Key: XNSOLRHTPYHXAP-UHFFFAOYSA-N
- SMILES: FC(C(C(C(C(F)F)(F)F)(F)F)(F)F)(C(C(C(C(OCCCCCOC(C(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F)(F)F)(F)F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 968.0450872g/mol
- Monoisotopic Mass: 968.0450872g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 36
- Heavy Atom Count: 59
- Rotatable Bond Count: 24
- Complexity: 1280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.1
- Topological Polar Surface Area: 18.5Ų
1,1-(Pentane-1,5-diylbis(oxy))bis(heptadecafluorononene) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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